Cas no 1806778-62-0 (4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1806778-62-0
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4927347
• Update Time: 2025-06-15

4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-6-4(1-9)2-12-3-5(6)7(10)11/h2-3,7H,1H2
• InChI Key： UKCLWAKSFYZFFF-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(F)F)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine

Introduction to 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1806778-62-0)

4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine, with the CAS number 1806778-62-0, is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromo, chloromethyl, and difluoromethyl substituent on a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to participate in a wide array of chemical reactions. The presence of the bromo group (-Br) provides a reactive site for substitution reactions, making it useful in synthetic pathways where halogen exchange or cross-coupling reactions are required. The chloromethyl group (-CH₂Cl) adds further reactivity, particularly in nucleophilic substitution reactions, while the difluoromethyl group (-CF₂H) introduces unique electronic and steric properties that can influence the biological activity of the final product.

In recent years, 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of inhibitors targeting viral proteases, which are crucial for viral replication. The unique combination of functional groups in this molecule allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond antiviral applications, 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The chloromethyl group facilitates conjugation with other bioactive molecules, enhancing their therapeutic efficacy while reducing side effects.

In addition to its pharmaceutical applications, 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine has found utility in agrochemical research. Its ability to serve as a versatile intermediate in the synthesis of pesticides and herbicides has been explored by several leading agrochemical companies. A recent study published in the Pest Management Science journal reported the successful use of this compound in developing new classes of herbicides with improved selectivity and reduced environmental impact.

The synthetic routes to produce 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine have been well-documented in the literature. One common method involves the sequential functionalization of a pyridine ring through bromination, chlorination, and difluoromethylation steps. These reactions require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized these processes, making large-scale production more feasible.

The physical and chemical properties of 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine have been extensively characterized. It is typically obtained as a colorless liquid with a boiling point around 150°C at reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF), which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In conclusion, 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1806778-62-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, ensuring that this compound remains at the forefront of chemical innovation.